3,4,7-Trichloro-5-methoxy-1H-indazole

• IUPAC Name: 3,4,7-trichloro-5-methoxy-2H-indazole
• InChI: InChI=1S/C8H5Cl3N2O/c1-14-4-2-3(9)7-5(6(4)10)8(11)13-12-7/h2H,1H3,(H,12,13)
• InChI Key: RWCWIFBBMLAPBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(NN=C2C(=C1)Cl)Cl)Cl
• Molecular Formula: C8H5Cl3N2O
• DSSTOX Substance ID: DTXSID801287253
• Molecular Weight: 251.5 g/mol
• CAS RN: 1167056-07-6

Description

3,4,7-Trichloro-5-methoxy-1H-indazole is a chemical compound with the molecular formula C8H5Cl3N2O. It is a type of indazole, a bicyclic compound consisting of a benzene ring fused to a pyrazole ring.

Synthesis Analysis

The synthesis of indazoles, including 3,4,7-Trichloro-5-methoxy-1H-indazole, has been a subject of research in recent years. Strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3,4,7-Trichloro-5-methoxy-1H-indazole consists of a benzene ring fused to a pyrazole ring, with three chlorine atoms and one methoxy group attached.

Chemical Reactions Analysis

While specific chemical reactions involving 3,4,7-Trichloro-5-methoxy-1H-indazole are not detailed in the search results, indazole derivatives in general have been found to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4,7-Trichloro-5-methoxy-1H-indazole include its molecular formula (C8H5Cl3N2O) and molecular weight.

Scientific Research Applications

Pharmacology: Anticancer Applications

3,4,7-Trichloro-5-methoxy-1H-indazole: has shown promise in pharmacological research, particularly in the development of anticancer agents. . The compound’s ability to interact with key biological targets makes it a candidate for further investigation as a chemotherapeutic agent.

Material Science: Advanced Synthesis of Heterocyclic Compounds

In material science, 3,4,7-Trichloro-5-methoxy-1H-indazole serves as a precursor in the synthesis of complex heterocyclic structures. . The compound’s versatility in synthesis offers a pathway to novel materials that could revolutionize various technological applications.

Chemical Synthesis: Catalyst Development

This compound is also significant in the field of chemical synthesis. . The ability to catalyze reactions efficiently can lead to more sustainable and cost-effective industrial processes.

Biochemistry: Enzyme Inhibition

In biochemistry, 3,4,7-Trichloro-5-methoxy-1H-indazole is being researched for its potential as an enzyme inhibitor. . This specificity is crucial for designing drugs that target only the intended pathways, reducing side effects.

Industrial Uses: Antimicrobial Agents

The industrial applications of 3,4,7-Trichloro-5-methoxy-1H-indazole include its use as an antimicrobial agent. .

Environmental Applications: Pollution Mitigation

Lastly, the environmental applications of 3,4,7-Trichloro-5-methoxy-1H-indazole are being explored in pollution mitigation strategies. .

Safety and Hazards

The safety and hazards associated with 3,4,7-Trichloro-5-methoxy-1H-indazole are not specified in the search results.

Future Directions

Indazole-containing derivatives, including 3,4,7-Trichloro-5-methoxy-1H-indazole, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Future research may focus on developing synthetic approaches to these compounds with better biological activities.

Mechanism of Action

Target of Action

Indazole derivatives have been found to interact with a variety of targets, includingCHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These targets play a crucial role in the treatment of diseases such as cancer .

Mode of Action

Indazole derivatives are known to inhibit, regulate, and/or modulate their targets, leading to changes in cellular processes . For instance, the inhibition of CHK1 and CHK2 kinases can disrupt cell cycle progression, leading to cell death in cancer cells .

Biochemical Pathways

For example, some indazole derivatives can inhibit the production of prostaglandin E2 (PGE2) , tumor necrosis factor-alpha (TNF-α) , and matrix metalloproteinase-13 (MMP-13) , which are involved in inflammation and cancer progression .

Result of Action

Some indazole derivatives have been found to exhibit antiproliferative activity, inhibiting cell growth in various neoplastic cell lines .

Action Environment

It’s worth noting that the stability and efficacy of many compounds can be influenced by factors such as temperature, ph, and the presence of other compounds .